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Compound of Interest

Compound Name: 1,2-Dibromotetrachloroethane

Cat. No.: B050365 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for the safe and effective handling of solid 1,2-
Dibromotetrachloroethane (DBTCE).

Frequently Asked Questions (FAQs)
Q1: What is solid 1,2-Dibromotetrachloroethane and what are its primary uses?

A1: 1,2-Dibromotetrachloroethane (CAS No. 630-25-1), also known as sym-

Dibromotetrachloroethane, is a crystalline solid organohalide with the chemical formula

C₂Br₂Cl₄.[1] It serves as a laboratory chemical, primarily used as a brominating reagent, a fire-

proofing agent, and in the synthesis of other organic compounds.[2][3][4] It is also utilized in the

Ramberg-Bäcklund rearrangement for the conversion of sulfones to alkenes.[2][3][5]

Q2: What are the main hazards associated with handling solid DBTCE?

A2: Solid DBTCE is considered hazardous. It is harmful if swallowed, causes skin and serious

eye irritation, and may cause respiratory irritation.[6] It is a lachrymatory agent, meaning its

vapors can induce tearing.[1] Appropriate personal protective equipment (PPE) should always

be worn when handling this compound.

Q3: How should solid DBTCE be stored?
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A3: DBTCE should be stored in a well-ventilated place with the container tightly closed.[6] It

should be kept in a dark place, sealed in a dry environment at room temperature.[3] It is

incompatible with strong oxidizing agents, strong bases, and reducing agents.[2][6]

Q4: What are the physical properties of solid DBTCE?

A4: DBTCE is a colorless to almost white crystalline solid or powder.[2][7] It is insoluble in

water.[2][3]

Data Presentation: Physical and Chemical
Properties

Property Value Source

CAS Number 630-25-1 [1][6]

Molecular Formula C₂Br₂Cl₄ [1][7]

Molar Mass 325.63 g·mol⁻¹ [1]

Appearance
Crystalline solid, almost white

powder
[1][7]

Melting Point
215-220 °C (with

decomposition)
[5][7][8]

Density 2.713 g/mL at 25 °C [5][8]

Solubility Insoluble in water [2][3]

Stability

Stable under recommended

storage conditions.

Decomposes when heated.

[1][2]

Incompatibilities
Strong oxidizing agents, strong

bases, reducing agents
[2][6]
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Issue Possible Cause Recommended Action

Solid DBTCE appears

discolored (yellowish or

brownish).

Decomposition due to

improper storage (exposure to

heat, light, or contaminants).

Do not use if significant

discoloration is observed.

Dispose of the material

according to approved waste

disposal protocols. Ensure

future storage is in a cool,

dark, and dry place.

Low yield in a bromination

reaction.

1. Impure or decomposed

DBTCE.2. Incorrect reaction

conditions (temperature,

solvent).3. Presence of

incompatible substances.

1. Use fresh, properly stored

DBTCE.2. Optimize reaction

parameters. DBTCE is a mild

brominating reagent; some

reactions may require longer

times or slight heating.3.

Ensure all glassware is clean

and dry, and that no

incompatible materials are

present.

Irritation to skin or eyes during

handling.

Inadequate personal protective

equipment (PPE) or accidental

exposure.

Immediately flush the affected

area with plenty of water for at

least 15 minutes.[6] For eyes,

continue rinsing and seek

medical attention.[6] For skin,

wash with soap and water.[6]

Always wear appropriate PPE,

including gloves, safety

glasses, and a lab coat.

Difficulty in dissolving solid

DBTCE in the reaction solvent.

DBTCE is insoluble in water

and has limited solubility in

some organic solvents.

Consult literature for

appropriate solvents for your

specific reaction.

Dichloromethane is a

commonly used solvent for

reactions involving DBTCE.[9]

[10]
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Unexpected side products in

the reaction mixture.

Thermal decomposition of

DBTCE at elevated

temperatures, leading to the

formation of

tetrachloroethylene and

bromine.[1]

Maintain a controlled reaction

temperature. If heating is

necessary, do so cautiously

and monitor for signs of

decomposition (e.g., color

change).

Experimental Protocols
Protocol 1: General Handling and Dispensing of Solid
1,2-Dibromotetrachloroethane

Preparation: Work in a well-ventilated fume hood. Ensure an eyewash station and safety

shower are accessible.[6]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat. For operations that may generate dust, a NIOSH-approved

respirator is recommended.[5][6]

Dispensing: Carefully open the container. Use a clean, dry spatula to weigh the desired

amount of solid DBTCE onto a weigh boat or directly into the reaction vessel. Avoid creating

dust.

Cleaning: After dispensing, tightly close the container and return it to the designated storage

area. Clean any spills immediately by sweeping up the solid and placing it in a suitable

container for disposal.[6] Wash the work area thoroughly.

Waste Disposal: Dispose of unused DBTCE and contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.[6]

Protocol 2: A Representative Bromination Reaction
using DBTCE (Modified Appel Reaction)
This protocol describes the conversion of an alcohol to an alkyl bromide.
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Reaction Setup: In a fume hood, add triphenylphosphine (PPh₃) to a round-bottom flask

containing a magnetic stir bar and freshly distilled dichloromethane.

Reagent Addition: While stirring, slowly add a solution of 1,2-Dibromotetrachloroethane in

dichloromethane to the PPh₃ solution. The mixture may become a white colloidal

suspension.

Substrate Addition: To this mixture, add a solution of the alcohol in dichloromethane

dropwise.

Reaction Monitoring: Allow the reaction to stir at room temperature. The reaction is often

rapid (can be complete in as little as 5 minutes).[9][10] Monitor the reaction progress by thin-

layer chromatography (TLC).

Workup: Once the reaction is complete, quench the reaction mixture as appropriate for the

specific substrate. An aqueous workup followed by extraction with an organic solvent is

common.

Purification: Dry the combined organic layers over an anhydrous drying agent (e.g., Na₂SO₄

or MgSO₄), filter, and concentrate the solvent under reduced pressure. The crude product

can then be purified by column chromatography or distillation.

Visualizations
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Caption: Workflow for a bromination reaction using 1,2-Dibromotetrachloroethane.
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Caption: Troubleshooting logic for low yield in reactions with DBTCE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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